2-(Benzyloxy)-6-(4-chlorophenyl)-5-phenylnicotinonitrile

• CAS RN: 611217-89-1
• Molecular Formula: C25H17ClN2O
• Molecular Weight: 396.9 g/mol
• IUPAC Name: 6-(4-chlorophenyl)-5-phenyl-2-phenylmethoxypyridine-3-carbonitrile
• InChI: InChI=1S/C25H17ClN2O/c26-22-13-11-20(12-14-22)24-23(19-9-5-2-6-10-19)15-21(16-27)25(28-24)29-17-18-7-3-1-4-8-18/h1-15H,17H2
• InChI Key: ALQIYEHKHMRAOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=NC(=C(C=C2C#N)C3=CC=CC=C3)C4=CC=C(C=C4)Cl

Description

2-(Benzyloxy)-6-(4-chlorophenyl)-5-phenylnicotinonitrile is a useful research compound. Its molecular formula is C25H17ClN2O and its molecular weight is 396.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-(4-chlorophenyl)-5-(phenyl)-2-oxo-1,2-dihydropyridine-3-nitrile (200 mg, 0.65 mmol) from Example 1, Step B in DMF (3 mL) was added benzyl bromide (0.10 mL, 0.85 mmol) and then cesium carbonate (276 mg, 0.85 mmol). The reaction was stirred at 55° C. for 3 h and was then diluted with water and extracted twice with methylene chloride. The organic layers were washed with a portion of brine and the combined organic layers were dried over anhydrous sodium sulfate and concentrated in vacuo. The products were separated by preparative TLC (30% ethyl acetate in hexanes) to give the desired higher Rf O-alkylation title product.